2-(3,5-Dimethyl-4-isoxazolyl)-1-{4-[(4-fluorophenyl)sulfonyl]piperazino}-1-ethanone

• Molecular Formula: C17H20FN3O4S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C17H20FN3O4S/c1-12-16(13(2)25-19-12)11-17(22)20-7-9-21(10-8-20)26(23,24)15-5-3-14(18)4-6-15/h3-6H,7-11H2,1-2H3
• InChI Key: XSHQEANREUKIHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F

Description

This compound features a central piperazine ring substituted with a 4-fluorophenylsulfonyl group at the N-position and a 3,5-dimethylisoxazole moiety linked via an ethanone bridge. Though specific pharmacological data are unavailable in the provided evidence, structural analogs suggest relevance in drug discovery, particularly targeting enzymes or receptors sensitive to sulfonamide and heterocyclic motifs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-Dimethyl-4-isoxazolyl)-1-{4-[(4-fluorophenyl)sulfonyl]piperazino}-1-ethanone typically involves multiple steps, starting with the preparation of the isoxazole ring. The isoxazole ring can be synthesized through the cyclization of appropriate precursors under controlled conditions. The piperazine ring is then introduced through nucleophilic substitution reactions. The final step involves the sulfonylation of the piperazine ring with 4-fluorophenyl sulfonyl chloride under basic conditions .

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-(3,5-Dimethyl-4-isoxazolyl)-1-{4-[(4-fluorophenyl)sulfonyl]piperazino}-1-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(3,5-Dimethyl-4-isoxazolyl)-1-{4-[(4-fluorophenyl)sulfonyl]piperazino}-1-ethanone has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical agent due to its unique structural features.

Biological Research: It is used in studies involving enzyme inhibition and receptor binding.

Industrial Applications: The compound is explored for its use in the synthesis of other complex molecules and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethyl-4-isoxazolyl)-1-{4-[(4-fluorophenyl)sulfonyl]piperazino}-1-ethanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or altering their function. The pathways involved in its mechanism of action include signal transduction and metabolic pathways .

Comparison with Similar Compounds

Key Research Findings

Synthetic Feasibility : Piperazine-linked sulfonamides (e.g., ) are typically synthesized via nucleophilic substitution or coupling reactions, with yields >65% under optimized conditions .

Structural Trends: Electron-withdrawing groups (e.g., –F) on the sulfonyl moiety enhance metabolic stability but may reduce solubility.

Spectroscopic Consistency : All analogs are characterized via 1H/13C NMR and mass spectrometry, confirming structural integrity .

Biological Activity

The compound 2-(3,5-Dimethyl-4-isoxazolyl)-1-{4-[(4-fluorophenyl)sulfonyl]piperazino}-1-ethanone is a synthetic derivative featuring an isoxazole moiety, which has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its cytotoxic effects, mechanisms of action, and related research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{16}\text{H}_{20}\text{F}\text{N}_3\text{O}_3\text{S}$$

This structure includes:

• An isoxazole ring,
• A piperazine moiety,
• A sulfonyl group attached to a fluorophenyl.

Cytotoxicity Studies

Research has demonstrated that derivatives of isoxazole exhibit significant cytotoxicity against various cancer cell lines. For instance, studies on related compounds have shown IC50 values in the range of 86-755 μM against human promyelocytic leukemia cells (HL-60) using the MTT reduction method . The most cytotoxic derivatives were found to induce apoptosis and cell cycle arrest, particularly through modulation of key regulatory proteins like Bcl-2 and p21^WAF-1 .

The biological activity of isoxazole derivatives often involves:

• Induction of Apoptosis : Compounds similar to the target compound have been shown to decrease Bcl-2 expression while increasing p21^WAF-1 levels, suggesting a mechanism that promotes apoptosis alongside cell cycle arrest .
• Antiviral Activity : Some isoxazole derivatives have exhibited antiviral properties, with specific compounds demonstrating efficacy against viruses like the Punta Toro virus .

Case Study 1: Isoxazole Derivatives in Cancer Therapy

In a study evaluating various isoxazole derivatives, compounds were synthesized and tested for their effects on HL-60 cells. The results indicated that:

• Compound (3) significantly reduced Bcl-2 expression.
• Compound (6) showed an increase in p21^WAF-1 levels without affecting Bax mRNA levels.

These findings suggest that the cytotoxic effects are mediated by distinct pathways depending on the specific structural variations of the isoxazole derivatives involved .

Case Study 2: Antiviral Effects

Another study focused on the antiviral activity of isoxazolidinyl polycyclic aromatic hydrocarbons revealed that certain compounds displayed high cytotoxicity against leukemia cells and specific antiviral effects. This reinforces the potential for isoxazole derivatives to serve dual roles in therapeutic applications—both as anticancer agents and antiviral agents .

Summary of Biological Activities

Activity Type	Effect	Cell Line	IC50 (μM)
Cytotoxicity	Induces apoptosis	HL-60	86 - 755
Antiviral	Inhibits viral replication	Punta Toro Virus	Not specified